Cas no 1807276-87-4 (Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate
• CAS No: 1807276-87-4
• MF: C₁₃H₁₂F₃NO₃S
• MW: 319.299492835999
• CID: 4943114
• Update Time: 2025-06-12

Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO3S/c1-2-20-12(19)5-8-3-10(7-18)11(4-9(8)6-17)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： QEZRRWMWUSBVCH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(CC(=O)OCC)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 2.6
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1807276-87-4): A Comprehensive Overview

Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate, identified by its CAS number 1807276-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various chemical and biological applications. The presence of a cyano group, a hydroxymethyl group, and a trifluoromethylthio group within its framework imparts distinct chemical properties, making it a subject of intense research interest.

The synthesis and characterization of Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate have been the focus of numerous studies aimed at exploring its potential in drug discovery and development. The compound's molecular architecture suggests that it may interact with biological targets in novel ways, which could be exploited for therapeutic purposes. Specifically, the cyano group can serve as a bioisostere for other functional groups, while the hydroxymethyl group provides a site for hydrogen bonding interactions. Additionally, the trifluoromethylthio group introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been growing interest in the development of small-molecule inhibitors for various diseases, particularly those involving enzymes or receptors with complex mechanisms. The structural features of Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate make it a candidate for designing molecules that can selectively target specific biological pathways. For instance, studies have shown that compounds with similar scaffolds can inhibit certain kinases or transcription factors, which are implicated in cancer and inflammatory diseases. The< strong> trifluoromethylthio group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates.

The< strong>Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1807276-87-4) has also been investigated for its potential in materials science applications. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of electron-withdrawing groups like the cyano and trifluoromethylthio moieties can influence the charge transport properties of the material, making it an attractive candidate for developing high-performance electronic devices.

From a synthetic chemistry perspective, the preparation of< strong>Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of< strong>CAS No. 1807276-87-4 as a key intermediate in pharmaceutical synthesis.

The biological activity of< strong>Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate has been explored through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes relevant to metabolic diseases and cancer. The hydroxymethyl group can form hydrogen bonds with biological targets, while the cyano group can participate in coordinate covalent bonding interactions. These interactions may lead to the development of novel therapeutic agents with improved efficacy and reduced side effects compared to existing drugs.

In conclusion, Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1807276-87-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug discovery to advanced materials development. As research continues to uncover new aspects of this compound's properties and applications,< strong>Ethyl 2-cyano-5-hydroxymethyl-4-(trifluoromethylthio)phenylacetate is poised to play an increasingly important role in scientific innovation.